Cas no 1185115-81-4 (3-(Cyclohexylmethoxy)pyrrolidine hydrochloride)

• Product Name: 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride
• CAS No: 1185115-81-4
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 1073880
• PubChem ID: 45075452
• Update Time: 2025-10-30

3-(Cyclohexylmethoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride
• 1185115-81-4
• 3-(cyclohexylmethoxy)pyrrolidine;hydrochloride
• AKOS015844197

• MDL： MFCD09879225
• Inchi： 1S/C11H21NO.ClH/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11;/h10-12H,1-9H2;1H
• InChI Key： YTSDWCXUCUBBKN-UHFFFAOYSA-N
• SMILES： Cl.O(C1CNCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 219.1389920g/mol
• Monoisotopic Mass: 219.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride

Introduction to 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride (CAS No: 1185115-81-4)

3-(Cyclohexylmethoxy)pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1185115-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a cyclohexylmethyl ether side chain and a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a cyclohexylmethyl ether group at the 3-position and a hydrochloride counterion. This unique arrangement contributes to its distinct chemical properties, which may influence its interactions with biological targets. The cyclohexyl group provides steric hindrance, potentially affecting binding affinity, while the methoxy group introduces polar characteristics that may enhance solubility and metabolic stability.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential role in modulating various biological pathways. Studies have demonstrated that compounds within this class can exhibit pharmacological effects ranging from central nervous system (CNS) modulation to anti-inflammatory and antimicrobial activities. The specific substitution pattern in 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride may confer unique properties that make it suitable for targeting particular therapeutic areas.

One of the most compelling aspects of 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride is its potential as a scaffold for drug design. The pyrrolidine core is a well-documented pharmacophore in medicinal chemistry, with numerous examples of approved drugs featuring this motif. By modifying the substituents on the pyrrolidine ring, researchers can fine-tune the pharmacological profile of the compound to achieve desired effects. The cyclohexylmethyl ether group in 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride may contribute to improved metabolic stability and reduced toxicity, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of potential drug candidates. These tools allow researchers to predict the binding affinity and selectivity of compounds like 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride before conducting expensive wet-lab experiments. Such high-throughput virtual screening methods have accelerated the discovery process and identified promising leads for further optimization.

The hydrochloride salt form of 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride enhances its solubility in aqueous solutions, which is advantageous for formulation development. Solubility is a critical parameter in drug delivery systems, as it affects bioavailability and therapeutic efficacy. Improved solubility can lead to more effective oral or parenteral formulations, thereby expanding the therapeutic potential of the compound.

Current research in the field of heterocyclic chemistry has highlighted the importance of functionalizing pyrrolidine rings with diverse substituents to explore new pharmacological activities. The structural features of 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride make it an intriguing candidate for further investigation into its biological effects. Preliminary studies suggest that this compound may exhibit interactions with enzymes and receptors involved in pain signaling, neurodegenerative diseases, and inflammation.

The synthesis of 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In conclusion, 3-(Cyclohexylmethoxy)pyrrolidine hydrochloride (CAS No: 1185115-81-4) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its molecular design offers opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for pyrrolidine derivatives, compounds like this one are likely to play a significant role in future drug development efforts.